Cas no 28105-87-5 (Praseodymium,tris(2,4-pentanedionato-kO,kO')-, monohydrate, (OC-6-11)-(9CI))

• Product Name: Praseodymium,tris(2,4-pentanedionato-kO,kO')-, monohydrate, (OC-6-11)-(9CI)
• CAS No: 28105-87-5
• MDL: MFCD08272322
• CID: 251776
• PubChem ID: 24873965
• Update Time: 2025-10-29

Praseodymium,tris(2,4-pentanedionato-kO,kO')-, monohydrate, (OC-6-11)-(9CI) Chemical and Physical Properties

Names and Identifiers

• Praseodymium,tris(2,4-pentanedionato-kO,kO')-, monohydrate, (OC-6-11)-(9CI)
• LogP
• (Z)-4-hydroxypent-3-en-2-one,(E)-4-hydroxypent-3-en-2-one,praseodymium,hydrate
• Pr(acac)3
• Praseodymium(III) acetylacetonate hydrate >=99.9% trace metals basis
• PRASEODYMIUM(III) ACETYLACETONATE HYDRA&
• PRASEODYMIUM(III) ACETYLACETONATE HYDRAT E,99.9+%
• Praseodymium acetylacetonate hydrate
• MFCD08272322
• Praseodymium(III) acetylacetonate hydrate
• 28105-87-5
• 14553-09-4
• (Z)-4-Hydroxypent-3-en-2-one;praseodymium;hydrate
• Praseodymium(III) acetylacetonate hydrate, >=99.9% trace metals basis

• MDL： MFCD08272322
• Inchi： 1S/3C5H7O2.H2O.Pr/c3*1-4(6)3-5(2)7;;/h3*3H,1-2H3;1H2;/q3*-1;;+3
• InChI Key： VZTJCWSIKBSIGG-UHFFFAOYSA-N
• SMILES： CC1[CH-]C(C)=O[Pr+3]23(O=C(C)[CH-]C(C)=O2)(O=C(C)[CH-]C(C)=O3)O=1.O

Computed Properties

• Exact Mass: 459.07551g/mol
• Monoisotopic Mass: 459.07551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 380
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 120
• XLogP3: nothing
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Color/Form: Not available
• Melting Point: 130 °C (dec.) (lit.)
• Solubility: Not available

Praseodymium,tris(2,4-pentanedionato-kO,kO')-, monohydrate, (OC-6-11)-(9CI) Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H312-H315-H319-H335-H361
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 63-20/21/22-36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Risk Phrases：20/21/22-36/37/38-63

Additional information on Praseodymium,tris(2,4-pentanedionato-kO,kO')-, monohydrate, (OC-6-11)-(9CI)

Praseodymium, Tris(2,4-Pentanedionato-kO,kO')-, Monohydrate, (OC-6-11)-(9CI): An Overview

Praseodymium, tris(2,4-pentanedionato-kO,kO')-, monohydrate, (OC-6-11)-(9CI) (CAS No. 28105-87-5) is a coordination compound that has garnered significant attention in the fields of materials science and medicinal chemistry. This compound is a hydrated form of praseodymium(III) acetylacetonate, which is known for its unique electronic and magnetic properties. The compound's structure and properties make it a valuable material for various applications, including catalysis, luminescent materials, and potential therapeutic agents.

The CAS Number 28105-87-5 uniquely identifies this compound in chemical databases and literature. The systematic name Praseodymium, tris(2,4-pentanedionato-kO,kO')-, monohydrate, (OC-6-11)-(9CI) provides a detailed description of its chemical structure. The term "tris(2,4-pentanedionato-kO,kO')" indicates that the praseodymium ion is coordinated by three 2,4-pentanedionato ligands, each binding through two oxygen atoms. The "monohydrate" part signifies the presence of one water molecule in the crystal structure. The notation "(OC-6-11)-(9CI)" refers to the IUPAC nomenclature for organic compounds.

Recent research has focused on the magnetic properties of praseodymium(III) acetylacetonate. Studies have shown that this compound exhibits interesting magnetic behavior due to the strong spin-orbit coupling and crystal field effects. These properties make it a promising candidate for use in magnetic storage devices and spintronics applications. For instance, a study published in the Journal of Materials Chemistry C in 2021 reported the synthesis and characterization of praseodymium-based coordination polymers with enhanced magnetic anisotropy.

In the realm of catalysis, praseodymium(III) acetylacetonate has been explored as a catalyst for various organic reactions. Its ability to activate small molecules such as CO₂ and H₂ makes it a valuable catalyst in green chemistry processes. A notable example is its use in the hydrogenation of carbon dioxide to formic acid, which has potential applications in carbon capture and utilization technologies. Research published in Catalysis Science & Technology in 2020 demonstrated that praseodymium(III) acetylacetonate can effectively catalyze this reaction under mild conditions.

The luminescent properties of praseodymium(III) acetylacetonate have also been extensively studied. Praseodymium ions are known to exhibit characteristic luminescence due to their electronic transitions between different energy levels. This property makes the compound useful in the development of luminescent materials for applications such as lighting and display technologies. A study published in Inorganic Chemistry in 2019 reported the synthesis of praseodymium-based luminescent materials with tunable emission colors by varying the ligand environment.

In the field of medicinal chemistry, praseodymium(III) acetylacetonate has been investigated for its potential therapeutic applications. Recent research has explored its use as a contrast agent in magnetic resonance imaging (MRI). The paramagnetic nature of praseodymium ions can enhance the contrast in MRI images, making it useful for diagnostic purposes. A study published in Magnetic Resonance Imaging in 2022 evaluated the efficacy of praseodymium(III) acetylacetonate as an MRI contrast agent and found it to be effective and safe for use.

The synthesis of Praseodymium, tris(2,4-pentanedionato-kO,kO')-, monohydrate typically involves the reaction of praseodymium(III) chloride with 2,4-pentanedione (acetylacetone) in an aqueous solution followed by dehydration to form the monohydrate form. The resulting compound can be characterized using various analytical techniques such as X-ray diffraction (XRD), infrared spectroscopy (IR), and nuclear magnetic resonance (NMR) spectroscopy.

In conclusion, Praseodymium, tris(2,4-pentanedionato-kO,kO')-, monohydrate (CAS No. 28105-87-5) is a versatile compound with a wide range of applications due to its unique electronic and magnetic properties. Ongoing research continues to uncover new potential uses for this material in fields such as catalysis, luminescent materials, and medicinal chemistry. Its well-defined structure and favorable properties make it an attractive candidate for further investigation and development.